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Human Plasma by HPLC-MS/MS
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Compound of Interest

Compound Name: Raltegravir

This application note details a sensitive and selective High-Performance Liquid
Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) method for the quantification of
Raltegravir in human plasma. This method is suitable for pharmacokinetic studies, therapeutic
drug monitoring, and bioequivalence studies.

Principle

This method utilizes reversed-phase HPLC for the separation of Raltegravir and a stable
isotope-labeled internal standard (IS), Raltegravir-d3, from endogenous plasma components.
Quantification is achieved using a tandem mass spectrometer operating in negative ionization
mode with Multiple Reaction Monitoring (MRM). Plasma samples are prepared using a liquid-
liquid extraction (LLE) technique, which offers high recovery and minimizes matrix effects.

Materials and Reagents

Standards: Raltegravir (=98.5% purity), Raltegravir-d3 (IS, 298% purity)

Solvents: HPLC grade methanol, acetonitrile, dichloromethane, and n-hexane.[1]

Reagents: Formic acid, ammonium formate, and HPLC grade water.[1]

Biological Matrix: Drug-free human plasma, stored at -20°C or lower.[1]

Experimental Protocols
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Preparation of Stock and Working Solutions

o Raltegravir Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount
of Raltegravir in methanol.

« Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve Raltegravir-d3 in
methanol.[1]

o Working Solutions: Prepare serial dilutions of the Raltegravir stock solution with a 50:50
methanol/water mixture to create working solutions for calibration standards (CS) and quality
control (QC) samples. Prepare a working solution of the internal standard at a suitable
concentration (e.g., 400 ng/mL).[1]

Preparation of Calibration Standards and Quality
Control Samples

o Calibration Standards (CS): Spike blank human plasma with the appropriate Raltegravir
working solutions to achieve final concentrations ranging from 2.0 to 6000 ng/mL.[1]

e Quality Control (QC) Samples: Prepare QC samples in blank human plasma at a minimum of
three concentration levels: Low (LQC, 6.0 ng/mL), Medium (MQC, 2500 ng/mL), and High
(HQC, 5000 ng/mL).[1] A Lower Limit of Quantification (LLOQ) QC sample at 2.0 ng/mL
should also be prepared.[1]

Plasma Sample Preparation (Liquid-Liquid Extraction)

e Thaw plasma samples (CS, QC, and unknown subject samples) at room temperature.

e To a 100 pL aliquot of plasma, add 50 pL of the internal standard working solution and vortex
for 20 seconds.[1]

e Add 50 pL of 0.1% formic acid in water and vortex for another 20 seconds.[1]

o Perform the extraction by adding 2.5 mL of a dichloromethane and n-hexane mixture (50:50,
v/Iv).[1]

¢ Vortex or mix on a rotospin for 10 minutes.[1]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b610414?utm_src=pdf-body
https://www.benchchem.com/product/b610414?utm_src=pdf-body
https://www.benchchem.com/product/b610414?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5761471/
https://www.benchchem.com/product/b610414?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5761471/
https://www.benchchem.com/product/b610414?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5761471/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5761471/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5761471/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5761471/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5761471/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5761471/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5761471/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Methodological & Application

Check Availability & Pricing

BENGHE

o Centrifuge the samples at approximately 3200 x g for 5 minutes at 10°C.[1]

o Transfer 2.0 mL of the upper organic layer to a clean tube and evaporate to dryness under a
stream of nitrogen at 40°C.

e Reconstitute the dried residue in 500 pL of the mobile phase and inject it into the HPLC
system.

HPLC-MS/MS Conditions

The following tables summarize the chromatographic and mass spectrometric conditions.

Table 1: Chromatographic Conditions

Parameter

Condition

HPLC System

LC-VP HPLC System (Shimadzu) or

equivalent[1]

Column

Chromolith RP-18e (100 mm x 4.6 mm)[1]

Column Temperature

40°C[1]

Mobile Phase

10 mM Ammonium Formate in water (pH 3.0)
and Acetonitrile (30:70, v/v)[1]

Flow Rate

1.2 mL/min (with an 85:15 split, directing ~180

pL/min to the mass spectrometer)[1]

Injection Volume

40 pL[2]

Run Time

Approximately 2.0 minutes[1]

Table 2: Mass Spectrometric Conditions
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Parameter Condition

Mass Spectrometer API1 4000 HPLC-MS/MS or equivalent[3]
lonization Mode Negative lonization Electrospray (ESI)[1]
MRM Transitions Raltegravir: m/z 443.1 - 316.1[1]

Raltegravir-d3 (IS): m/z 446.1 - 319.0[1]

Source Temperature 450°C[4]

lon Spray Voltage +5500 V[4]

Method Validation Summary

The bioanalytical method was validated according to US-FDA guidelines.[1]

Table 3: Linearity and Sensitivity

Parameter Result

Linearity Range 2.0 - 6000 ng/mL[1]
Correlation Coefficient (r2) > 0.999[5]

Lower Limit of Quantification (LLOQ) 2.0 ng/mL[1]

Table 4: Accuracy and Precision

. Intra-day Inter-day

Concentration . o
QC Level Precision Precision Accuracy (%)

(ng/mL)

(%CV) (%CV)

LLOQ QC 2.0 < 3.1%][3] < 7.9%[2] 94.8 - 106.8%][3]
LQC 6.0 < 3.1%][3] < 7.9%[2] 97.5 - 104.4%[2]
MQC 2500 < 3.1%[3] < 7.9%[2] 97.5 - 104.4%][2]
HQC 5000 < 3.1%][3] < 7.9%[2] 97.5 - 104.4%[2]
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Table 5: Recovery and Matrix Effect

Mean Extraction Recovery  IS-Normalized Matrix

Analyte

(%) Factor
Raltegravir 92.6%][1] 0.992 - 0.999[1]
Raltegravir-d3 (IS) 91.8%][1] Not Applicable

Table 6: Stability Studies

Stability Condition Duration Result
Freeze-Thaw 3 cycles Stable
Short-Term (Bench-Top) 6 hours at room temperature Stable
Long-Term 23 months at -20°CJ[3] Stable
Post-Preparative 24 hours at 4°C Stable

(Autosampler)

Visualizations
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Caption: Experimental workflow for Raltegravir quantification in plasma.
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Bioanalytical Method Validation

Accuracy Precision Recovery Matrix Effect
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Caption: Key parameters of bioanalytical method validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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